molecular formula ClCs B013522 Cesium chloride CAS No. 7647-17-8

Cesium chloride

Cat. No.: B013522
CAS No.: 7647-17-8
M. Wt: 168.36 g/mol
InChI Key: AIYUHDOJVYHVIT-UHFFFAOYSA-M
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Description

Cesium chloride is an inorganic compound with the formula CsCl. This colorless salt is an important source of cesium ions in various niche applications. Its crystal structure forms a major structural type where each cesium ion is coordinated by eight chloride ions .

Mechanism of Action

Target of Action

Cesium chloride (CsCl) is an inorganic compound that serves as an important source of cesium ions in various applications . The primary targets of CsCl are the cells where it gets deposited in soft tissues . It binds preferably to anionic intracellular components of erythrocytes .

Mode of Action

The mode of action of CsCl is primarily through its impact on cellular pH equilibrium. It has been proposed that CsCl alkalizes and creates a high pH environment to interfere with the metabolism of cancer cells, thereby preventing their proliferation and encouraging cell death .

Biochemical Pathways

It’s known that cscl can affect the hog pathway, modulating the transcription of several genes, especially those involved in cell wall biosynthesis and organization . It’s also suggested that CsCl can affect the glycolysis pathway, reducing lactate levels and increasing the level of nicotinamide adenine dinucleotide .

Pharmacokinetics

Once CsCl enters the body, it is distributed throughout the system, with higher concentrations in the kidneys, skeletal muscle, liver, red blood cells, myocardium, placenta, and breast milk . Its biological half-life in humans is between 1 and 4 months . Absorption of CsCl from the stomach to blood is assumed to be negligible, the same as for potassium .

Result of Action

The result of CsCl action is largely dependent on the context. In the context of cancer therapy, CsCl’s alkalizing effect can interfere with the metabolism of cancer cells, preventing their proliferation and encouraging cell death . The therapeutic effect of cscl against cancer should be considered alongside its potential acute toxicities .

Action Environment

The action of CsCl can be influenced by environmental factors. For instance, CsCl is extremely mobile and can easily contaminate the environment due to its high solubility in water . This mobility can affect its action, efficacy, and stability. Furthermore, CsCl’s action can also be influenced by the presence of other ions in the environment .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cesium chloride can be synthesized by reacting cesium carbonate (Cs2CO3) with hydrochloric acid (HCl). The reaction is as follows:

Cs2CO3+2HCl2CsCl+H2O+CO2\text{Cs}_2\text{CO}_3 + 2\text{HCl} \rightarrow 2\text{CsCl} + \text{H}_2\text{O} + \text{CO}_2 Cs2​CO3​+2HCl→2CsCl+H2​O+CO2​

This reaction produces this compound, water, and carbon dioxide .

Industrial Production Methods: Industrial production of this compound often involves the extraction of cesium from pollucite, a cesium-bearing mineral. The extracted cesium is then converted to this compound through various chemical processes .

Chemical Reactions Analysis

Types of Reactions:

    Oxidation and Reduction: Cesium chloride does not undergo oxidation or reduction reactions under normal conditions due to its ionic nature.

    Substitution: this compound can participate in substitution reactions where the chloride ion is replaced by another anion.

Common Reagents and Conditions:

Major Products Formed:

Comparison with Similar Compounds

  • Cesium Fluoride (CsF)
  • Cesium Bromide (CsBr)
  • Cesium Iodide (CsI)
  • Cesium Astatide (CsAt)

Uniqueness: Cesium chloride is unique due to its high solubility in water and its ability to form a major structural type where each cesium ion is coordinated by eight chloride ions. This property makes it particularly useful in applications like isopycnic centrifugation and nuclear medicine .

Properties

IUPAC Name

cesium;chloride
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InChI

InChI=1S/ClH.Cs/h1H;/q;+1/p-1
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InChI Key

AIYUHDOJVYHVIT-UHFFFAOYSA-M
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Canonical SMILES

[Cl-].[Cs+]
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Molecular Formula

CsCl, ClCs
Record name caesium chloride
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DSSTOX Substance ID

DTXSID3040435
Record name Caesium chloride
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Molecular Weight

168.36 g/mol
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Physical Description

Colorless crystals. [HSDB]
Record name Cesium chloride
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Boiling Point

1290 °C (sublimes)
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Solubility

Soluble in ethanol, Insoluble in acetone, Very sol in methanol, In water, 1.86 kg/liter @ 20 °C; 2.7 kg/liter @ 100 °C; 1.62 kg/liter @ 0 deg
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Density

3.988
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Mechanism of Action

... potassium channel blocker ... capable of producing early after-depolarizations (EADs) and polymorphic ventricular tachyarrhythmias resembling torsades de pointes., Cesium ions block potassium channels in biological membranes in a voltage dependent manner. For example, external cesium blocks inward current with little or no effect on outward current. Consequently, it produces a characteristic N-shaped current-voltage relationship. /Cesium ions/
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Color/Form

Colorless crystals

CAS No.

7647-17-8
Record name Cesium chloride
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Melting Point

646 °C
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Synthesis routes and methods

Procedure details

A two chamber process where in chamber 1 an aqueous solution of CsCl 0.2M (6 mL) and cucurbit[5]uril (500 mg) was prepared and natural gas passed through (20 mL/min) the solution for 1 to 5 minutes. The majority of methane in the natural gas was retained by the solution in chamber 1. In chamber 2 the exhaust of chamber 1 was passed through an aqueous solution of CsCl 0.2M (1.2 mL) and unsubstituted cucurbit[6]uril (100 mg). The solution of unsubstituted cucurbit[6]uril in chamber 2 was purged with nitrogen (at 20 mL/min) for 30 to 90 seconds to remove any residual methane and ethane (ethane 40 to 60% purity). The propane was then recovered from chamber 2 at 98 to 99% pure by either purging with nitrogen for 20 minutes or heating to 60 to 100° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
1.2 mL
Type
reactant
Reaction Step Two
Quantity
100 mg
Type
reactant
Reaction Step Three

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